BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Study of PVYDC and EVOH for
Oxygen Barrier Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Saran

Cat. No.: B1199687

Introduction

Polyvinylidene chloride (PVDC) and Ethylene Vinyl Alcohol (EVOH) are high-performance
polymers widely utilized in the packaging industry, particularly for applications demanding a
high barrier to oxygen. For researchers, scientists, and drug development professionals, the
choice between these materials is critical for ensuring the stability, efficacy, and shelf-life of
sensitive products. This guide provides an objective comparison of PVDC and EVOH, focusing
on their oxygen and water vapor barrier properties, chemical resistance, and processability,
supported by quantitative data and detailed experimental protocols.

Performance Comparison: PVDC vs. EVOH
Oxygen Barrier Performance

Both PVYDC and EVOH are classified as high-barrier materials to oxygen. However, their
performance is significantly influenced by environmental conditions, most notably relative
humidity (RH).

In dry conditions, EVOH generally exhibits a superior oxygen barrier compared to PVDC.
However, the presence of hydroxyl groups in the EVOH polymer chain makes it highly sensitive
to moisture. As relative humidity increases, water molecules are absorbed by the EVOH, which
plasticize the polymer, increasing intermolecular spacing and consequently leading to a
significant increase in the oxygen transmission rate (OTR). PVDC, on the other hand, is much
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less sensitive to moisture and maintains a stable and high oxygen barrier across a wide range
of humidity levels.

Table 1: Comparative Oxygen Transmission Rate (OTR) of PVDC and EVOH Films

OTR (cc/im?/day) at OTR (cc/m?/day) at OTR (cc/m?/day) at

Polymer
23°C, 0% RH 23°C, 50% RH 23°C, 85% RH
PVDC 15-40 15-40 20-5.0
EVOH (32% Ethylene) <0.1-0.5 1.0-5.0 10 - 50
EVOH (44% Ethylene) 0.5 - 2.0 5.0-20 50 - 200

Note: OTR values are approximate and can vary based on film thickness, specific grade, and
processing conditions. Data is compiled from various industry and academic sources.
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 To cite this document: BenchChem. [A Comparative Study of PVYDC and EVOH for Oxygen
Barrier Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199687#comparative-study-of-pvdc-and-evoh-for-
oxygen-barrier-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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